Cas no 1089330-64-2 (4-(4-Bromo-phenyl)-3-chlorosulfonyl-5-trifluoro-methyl-thiophene-2-carboxylic acid methyl ester)

• Product Name: 4-(4-Bromo-phenyl)-3-chlorosulfonyl-5-trifluoro-methyl-thiophene-2-carboxylic acid methyl ester
• CAS No: 1089330-64-2
• MF: C₁₃H₇BrClF₃O₄S₂
• MW: 463.674490213394
• MDL: MFCD11227169
• CID: 4679595
• Update Time: 2025-09-26

4-(4-Bromo-phenyl)-3-chlorosulfonyl-5-trifluoro-methyl-thiophene-2-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-(4-BROMO-PHENYL)-3-CHLOROSULFONYL-5-TRIFLUOROMETHYL-THIOPHENE-2-CARBOXYLIC ACID METHYL ESTER
• 4-(4-Bromo-phenyl)-3-chlorosulfonyl-5-trifluoro-methyl-thiophene-2-carboxylic acid methyl ester
• 4-(4-bromophenyl)-3-chlorosulfonyl-5-trifluoromethylthiophene-2-carboxylic acid methyl ester

• MDL： MFCD11227169
• Inchi： 1S/C13H7BrClF3O4S2/c1-22-12(19)9-10(24(15,20)21)8(11(23-9)13(16,17)18)6-2-4-7(14)5-3-6/h2-5H,1H3
• InChI Key： JENJBSKCIGHUMB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=C(C(F)(F)F)SC(C(=O)OC)=C1S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 573
• Topological Polar Surface Area: 97.1

Experimental Properties

• Color/Form: NA
• Density: 1.7±0.1 g/cm3
• Boiling Point: 512.4±50.0 °C at 760 mmHg
• Flash Point: 271.7±30.9 °C

4-(4-Bromo-phenyl)-3-chlorosulfonyl-5-trifluoro-methyl-thiophene-2-carboxylic acid methyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives